N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-3-methoxybenzamide

• IUPAC Name: N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-3-methoxybenzamide
• InChI: InChI=1S/C21H14Cl2N2O3/c1-27-16-7-3-4-12(9-16)20(26)24-15-6-2-5-13(8-15)21-25-18-11-14(22)10-17(23)19(18)28-21/h2-11H,1H3,(H,24,26)
• InChI Key: NDOCBYGJTWEILT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=C(O3)C(=CC(=C4)Cl)Cl
• Molecular Formula: C21H14Cl2N2O3
• Molecular Weight: 413.2 g/mol

Description

N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-3-methoxybenzamide, also known as DRAQ5, is a fluorescent dye used in biological research to stain and visualize DNA. It is a highly specific and sensitive dye that has been widely used in various scientific research applications.

Mechanism of Action

N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-3-methoxybenzamide binds to DNA by intercalating between the base pairs, resulting in strong fluorescence emission. The binding of this compound to DNA is highly specific, and it does not bind to RNA or protein. This compound has a high affinity for DNA, and it can stain both live and fixed cells.
Biochemical and Physiological Effects:
This compound has been shown to have no significant effects on cell viability, proliferation, or metabolism. It does not induce DNA damage or apoptosis. This compound has a low toxicity and is well-tolerated by cells and animals.

Advantages and Limitations for Lab Experiments

N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-3-methoxybenzamide has several advantages over other DNA stains, including its high specificity, sensitivity, and compatibility with live cells. It can be used in multiplex assays with other fluorescent dyes. However, this compound has limitations, including its high cost, limited availability, and potential interference with some imaging techniques.

Future Directions

There are several future directions for the use of N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-3-methoxybenzamide in scientific research. One direction is the development of new imaging techniques that can improve the sensitivity and specificity of this compound staining. Another direction is the use of this compound in high-throughput screening assays to identify new drugs and targets. Additionally, this compound can be used in combination with other fluorescent dyes to study complex biological processes.

Synthesis Methods

The synthesis of N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-3-methoxybenzamide involves several steps, starting from the reaction of 3-methoxybenzoyl chloride with 3-aminophenylacetic acid to form 3-(3-methoxybenzamido)phenylacetic acid. The resulting compound is then reacted with 5,7-dichloro-1,3-benzoxazole to form this compound. The synthesis method has been optimized to ensure high yield and purity of the final product.

Scientific Research Applications

N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-3-methoxybenzamide has been widely used in various scientific research applications, including cell biology, cancer research, and neuroscience. It is commonly used as a nuclear stain to visualize DNA in live and fixed cells. This compound has been used to study cell cycle progression, apoptosis, and DNA damage response. It has also been used to study the morphology and function of neurons in the brain.